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Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4

Cat. No.: B14706780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Cerium-139 (¹³⁹Ce) in quantitative Single Photon Emission Computed Tomography

(SPECT). This document outlines the necessary steps for accurate quantification of ¹³⁹Ce

distribution in preclinical and research settings, covering system calibration, phantom imaging,

and data analysis workflows.

Introduction to Quantitative SPECT with Cerium-139
Cerium-139 is a radionuclide with promising characteristics for quantitative SPECT imaging. Its

long half-life of 137.64 days simplifies logistics for extended studies and allows for its use as a

reliable calibration source.[1] The principal gamma emission at 165.86 keV is well-suited for

standard gamma cameras.[2]

Quantitative SPECT (qSPECT) aims to determine the absolute concentration of a radionuclide

in a specific volume of interest (VOI), which is crucial for applications such as:
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Pharmacokinetics: Measuring the uptake, distribution, and elimination of ¹³⁹Ce-labeled

compounds.

Receptor Occupancy Studies: Quantifying the binding of a radiolabeled ligand to its target.

Dosimetry: Calculating the absorbed radiation dose in different organs or tissues.

Achieving accurate quantification requires meticulous attention to system calibration, data

acquisition parameters, and image reconstruction techniques that correct for physical

degrading factors like photon attenuation and scatter.

Key Characteristics of Cerium-139
A summary of the relevant physical properties of Cerium-139 is provided in the table below.

Property Value

Half-life 137.641 days[1][2]

Primary Gamma Ray Energy 165.86 keV[2]

Gamma Ray Yield 80%[2]

Decay Mode Electron Capture (100%)[2]

Experimental Protocols
Objective: To determine the calibration factor (CF), also known as sensitivity, that converts

reconstructed counts per second (cps) to activity concentration (e.g., Bq/mL). This factor is

specific to the gamma camera, collimator, and acquisition/reconstruction parameters.

Materials:

SPECT/CT scanner

Calibrated ¹³⁹Ce point source or a uniformly filled cylindrical phantom with a known activity

concentration.

Radionuclide dose calibrator traceable to a national standard.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b14706780/docs?utm_src=pdf-body#application-notes-protocols-for-quantitative-spect-analysis-with-cerium-139
https://www.benchchem.com/product/b14706780/docs?utm_src=pdf-body#application-notes-protocols-for-quantitative-spect-analysis-with-cerium-139
https://www.isotopes.gov/sites/default/files/2023-10/Cerium-139.pdf
https://www.cyclotronzao.ru/en/products/radiochemicals/ceriy-139.php
https://www.cyclotronzao.ru/en/products/radiochemicals/ceriy-139.php
https://www.cyclotronzao.ru/en/products/radiochemicals/ceriy-139.php
https://www.cyclotronzao.ru/en/products/radiochemicals/ceriy-139.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14706780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Activity Measurement:

Accurately measure the activity of the ¹³⁹Ce solution using a calibrated dose calibrator

before filling the phantom.

If using a commercial point source, ensure its calibration is current.

Phantom Preparation (if applicable):

Fill a cylindrical phantom (e.g., 20 cm diameter) with a uniform solution of ¹³⁹Ce in water.

Ensure thorough mixing to achieve a homogeneous activity distribution.

SPECT/CT Acquisition:

Energy Window: Set a primary energy window centered at 166 keV. A 15-20% window

width (e.g., 154-178 keV) is a common starting point.

Collimator: Use a Low-Energy High-Resolution (LEHR) or a Medium-Energy (ME)

collimator, depending on system specifications for this energy range.

Acquisition Parameters:

Matrix: 128x128

Projections: 120 projections over 360°

Time per projection: 20-30 seconds

CT Acquisition: Perform a low-dose CT scan for attenuation correction.

Image Reconstruction:

Reconstruct the SPECT data using an iterative algorithm (e.g., OSEM) with corrections

for:

Attenuation (using the CT-derived attenuation map)
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Scatter (e.g., using the Triple Energy Window method)

Collimator-detector response (resolution recovery)

Data Analysis:

Draw a large Volume of Interest (VOI) in the central region of the reconstructed uniform

phantom image, avoiding the edges to minimize partial volume effects.

Determine the mean counts per voxel within the VOI.

Convert the mean voxel count to counts per second per milliliter (cps/mL).

Calculate the Calibration Factor (CF) using the following formula:

CF (cps/mL per Bq/mL) = Mean counts in VOI (cps/mL) / Known activity concentration

(Bq/mL)

Data Presentation:

Calibration Parameter Value

Radionuclide ¹³⁹Ce

Energy Peak 166 keV

Energy Window e.g., 154-178 keV (20%)

Collimator e.g., LEHR

Reconstruction Algorithm e.g., OSEM 3D (10 subsets, 8 iterations)

Corrections Applied Attenuation, Scatter, Resolution Recovery

Calibration Factor (CF) [Calculated Value] cps/mL per Bq/mL

Objective: To assess the accuracy of SPECT quantification using a phantom with objects of

various sizes and known activity concentrations, simulating a scenario with heterogeneous

uptake.

Materials:
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SPECT/CT scanner

NEMA IEC Body Phantom or similar phantom with fillable spheres.

¹³⁹Ce solution.

Radionuclide dose calibrator.

Procedure:

Phantom Preparation:

Prepare two ¹³⁹Ce solutions: one for the background compartment and one for the "hot"

spheres.

Measure the activity concentration of each solution accurately.

Fill the phantom's main compartment and the spheres with the respective solutions. A

typical sphere-to-background activity concentration ratio is 4:1 or higher.

SPECT/CT Acquisition:

Use the same acquisition and reconstruction parameters as established during the

calibration protocol (Protocol 3.1).

Image Reconstruction:

Reconstruct the data using the same fully corrected protocol.

Data Analysis:

Recovery Coefficient (RC):

For each sphere, draw a VOI corresponding to its known physical volume.

Measure the mean activity concentration within each VOI from the reconstructed

SPECT image.

Calculate the Recovery Coefficient for each sphere:
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RC = Measured Activity Concentration / True Activity Concentration

Contrast-to-Noise Ratio (CNR):

Calculate the contrast and noise to assess image quality.

Data Presentation:

Sphere Diameter
(mm)

True Activity
(Bq/mL)

Measured Activity
(Bq/mL)

Recovery
Coefficient (RC)

10 [Value] [Value] [Value]

13 [Value] [Value] [Value]

17 [Value] [Value] [Value]

22 [Value] [Value] [Value]

28 [Value] [Value] [Value]

37 [Value] [Value] [Value]

Visualizations
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Phase 1: Preparation & Calibration

Phase 3: Image Reconstruction

Phase 4: Data Analysis

Prepare 139Ce Solution

Measure Activity
(Dose Calibrator)

Fill Uniform Phantom

SPECT Acquisition
(166 keV, 20% window)

Low-Dose CT
(for Attenuation Map)

Iterative Reconstruction (OSEM)

Apply Corrections:
- Attenuation (CT-AC)

- Scatter (TEW)
- Resolution Recovery

Draw VOI on
Reconstructed Image

Calculate Calibration
Factor (CF)

Click to download full resolution via product page

Caption: Workflow for SPECT System Calibration with Cerium-139.
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Experiment Phase

Image Processing Phase

Quantification Phase

Results & Interpretation

Preclinical Model with
139Ce-labeled Compound

Perform Quantitative
SPECT/CT Scan

Reconstruct Data with
Corrections (AC, SC, RR)

Apply Calibration Factor (CF)
to convert counts to Bq/mL

Define VOIs on Target Organs
(e.g., Tumor, Kidney, Liver)

Extract Mean Activity
Concentration from VOIs

Pharmacokinetic Modeling Internal Dosimetry Calculations Receptor Occupancy Analysis

Click to download full resolution via product page

Caption: General Workflow for In-Vivo Quantitative SPECT with Cerium-139.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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